Cas no 20811-37-4 (2-methyl-3,3-diphenylpropan-1-amine)

• Product Name: 2-methyl-3,3-diphenylpropan-1-amine
• CAS No: 20811-37-4
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 5972631
• PubChem ID: 15014631
• Update Time: 2025-05-23

2-methyl-3,3-diphenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3,3-diphenylpropan-1-amine
• EN300-1862866
• 20811-37-4

• Inchi： 1S/C16H19N/c1-13(12-17)16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,16H,12,17H2,1H3
• InChI Key： SIDXHSKBEWQENN-UHFFFAOYSA-N
• SMILES： NCC(C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.151749610g/mol
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-methyl-3,3-diphenylpropan-1-amine

2-Methyl-3,3-Diphenylpropan-1-Amine: A Versatile Organic Compound in Modern Chemical Research

2-Methyl-3,3-diphenylpropan-1-amine (CAS No. 20811-37-4) is a structurally unique organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical development, and materials science. This molecule features a central propylamine backbone substituted with two phenyl groups at the terminal carbon and a methyl group adjacent to the amine functionality. Its molecular formula is C₁₆H₁₉N, with a molecular weight of 237.33 g/mol. The compound's distinct architecture combines aromatic and aliphatic moieties, making it a valuable scaffold for exploring structure-function relationships in drug design and functional material synthesis.

The structural characteristics of 2-methyl-3,3-diphenylpropan-1-amine enable its application as a building block in multistep syntheses. The presence of two phenyl rings provides opportunities for π-conjugation effects and steric interactions, while the methyl group introduces subtle conformational flexibility. Recent studies have demonstrated its utility as an intermediate in the preparation of bioactive compounds targeting G protein-coupled receptors (GPCRs), particularly those involved in neurotransmission and metabolic regulation. The amine functionality also allows for derivatization into salts or conjugates with biomolecules, expanding its chemical versatility.

In the context of pharmaceutical research, compounds structurally related to 2-methyl-3,3-diphenylpropan-1-amine have been investigated for their potential as modulators of monoamine transporters. A 2024 study published in the *Journal of Medicinal Chemistry* highlighted analogs with similar core structures exhibiting selective inhibition of serotonin reuptake mechanisms. These findings underscore the importance of optimizing substituent patterns on the aromatic rings to achieve desired pharmacological profiles while minimizing off-target effects.

The synthetic accessibility of 2-methyl-3,3-diphenylpropan-1-amine has been extensively explored through various methodologies. One prominent approach involves the alkylation of N-benzylaniline derivatives using appropriate alkyl halides under phase-transfer catalysis conditions. Alternative routes include transition-metal-catalyzed cross-coupling reactions between aryl halides and amine precursors. Recent advancements in flow chemistry have further improved reaction efficiency and scalability for industrial applications.

Beyond pharmaceuticals, this compound has found niche applications in optoelectronic materials development. The diphenyl substitution pattern contributes to enhanced charge transport properties when incorporated into conjugated polymers or small molecule semiconductors. Researchers at ETH Zurich (2025) demonstrated that derivatives with similar structural motifs exhibited improved hole mobility in organic field-effect transistors (OFETs), suggesting potential use in flexible electronics and sensor technologies.

In materials science research, the self-assembling behavior of molecules like 2-methyl-3,3-diphenylpropan-1-amine has been studied for supramolecular architectures. Hydrogen bonding between amine groups and π-stacking interactions between aromatic rings can lead to organized nanostructures with tunable morphologies. These properties are being explored for applications ranging from drug delivery systems to photonic crystals.

The environmental stability profile of this compound makes it suitable for long-term storage under standard laboratory conditions when protected from moisture and light exposure. Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry are commonly employed to confirm its purity and structural integrity before use in sensitive experiments.

Ongoing research continues to uncover new aspects of this compound's chemical behavior. For instance, computational studies using density functional theory (DFT) have provided insights into its electronic distribution patterns and reactivity trends during functional group transformations. These theoretical models help guide experimental approaches toward more efficient synthetic pathways.

In academic settings, 2-methyl-3,3-diphenylpropan-1-amines-based compounds serve as excellent teaching tools for demonstrating concepts related to stereochemistry and reaction mechanisms involving nucleophilic substitution at saturated carbon centers. Their well-defined structures allow students to correlate spectroscopic data with molecular geometry effectively.

The growing interest in sustainable chemistry has also led researchers to investigate green synthesis methods for producing compounds like this one without relying on hazardous reagents or solvents that could pose environmental risks during large-scale manufacturing processes.